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Compound of Interest

Compound Name: 2-Cyclohexylphenol

Cat. No.: B093547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and relevant experimental protocols for 2-Cyclohexylphenol. The information is intended to

support research, development, and application activities within the chemical and

pharmaceutical sciences.

Chemical Structure and Identification
2-Cyclohexylphenol is an organic compound featuring a phenol ring substituted with a

cyclohexyl group at the ortho position.[1] This structure, with its combination of a hydrophilic

hydroxyl group and a bulky, non-polar cyclohexyl group, imparts unique chemical and physical

properties to the molecule.[1][2]

Key Structural Identifiers:

IUPAC Name: 2-cyclohexylphenol[3]

CAS Number: 119-42-6[3]

Synonyms: o-Cyclohexylphenol, 2-Hydroxyphenylcyclohexane, Phenol, 2-cyclohexyl-[1][4]

Molecular Formula: C₁₂H₁₆O[3]
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SMILES: OC1=C(C2CCCCC2)C=CC=C1[1]

InChI: InChI=1S/C12H16O/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h4-5,8-10,13H,1-3,6-

7H2[1][5]

InChIKey: MVRPPTGLVPEMPI-UHFFFAOYSA-N[1][5]
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Figure 1: Structure and Identifiers of 2-Cyclohexylphenol

Chemical Structure Key Identifiers

IUPAC Name: 2-cyclohexylphenol CAS: 119-42-6 Formula: C12H16O SMILES: OC1=C(C2CCCCC2)C=CC=C1

Figure 2: General Workflow for Synthesis
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Figure 3: Role as a Chemical Intermediate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 119-42-6: 2-cyclohexylphenol | CymitQuimica [cymitquimica.com]

2. solubilityofthings.com [solubilityofthings.com]

3. o-Cyclohexylphenol | C12H16O | CID 8396 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. scbt.com [scbt.com]

5. Phenol, 2-cyclohexyl- (CAS 119-42-6) - Chemical & Physical Properties by Cheméo
[chemeo.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Cyclohexylphenol:
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b093547?utm_src=pdf-body-img
https://www.benchchem.com/product/b093547?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/119-42-6/
https://www.solubilityofthings.com/2-cyclohexylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/8396
https://www.scbt.com/p/2-cyclohexylphenol-119-42-6
https://www.chemeo.com/cid/26-438-7/Phenol-2-cyclohexyl
https://www.chemeo.com/cid/26-438-7/Phenol-2-cyclohexyl
https://www.benchchem.com/product/b093547#2-cyclohexylphenol-chemical-properties-and-structure
https://www.benchchem.com/product/b093547#2-cyclohexylphenol-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b093547#2-cyclohexylphenol-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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